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Compound of Interest

Compound Name: Tbaj-876

Cat. No.: B15565333

Get Quote

For researchers and drug development professionals, this guide provides an objective

comparison of the efficacy of Tbaj-876 (Sorfequiline) against other therapeutic alternatives for

tuberculosis (TB), supported by available experimental data.

Tbaj-876, a next-generation diarylquinoline, has emerged as a promising candidate for the

treatment of tuberculosis, demonstrating potent activity in preclinical and clinical studies. This

guide summarizes the key efficacy findings, compares them with the established

diarylquinoline, bedaquiline, and the standard TB treatment regimen, and provides insights into

the experimental methodologies underpinning these results.

Quantitative Efficacy Data
The following tables summarize the key quantitative data from in vitro and in vivo studies,

offering a direct comparison of the efficacy of Tbaj-876 with bedaquiline.

Table 1: In Vitro Potency Against Mycobacterium tuberculosis

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15565333#bc-rfq
https://www.benchchem.com/product/b15565333/docs?utm_src=pdf-body#tbaj-876-efficacy-a-comparative-analysis-for-researchers
https://www.benchchem.com/product/b15565333/docs?utm_src=pdf-body#tbaj-876-efficacy-a-comparative-analysis-for-researchers
https://www.benchchem.com/product/b15565333/docs?utm_src=pdf-body#tbaj-876-efficacy-a-comparative-analysis-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Target Metric Value Reference

Tbaj-876 F-ATP Synthase
IC50 (ATP

Synthesis)
0.031 - 0.2 nM [1]

Bedaquiline F-ATP Synthase
IC50 (ATP

Synthesis)
5.3 nM [1]

Tbaj-876
M. tuberculosis

H37Rv
MIC 0.004 µg/mL [2]

Bedaquiline
M. tuberculosis

H37Rv
MIC 0.04 µg/mL [2]

Tbaj-876 Rv0678 mutant MIC
10-fold lower

than Bedaquiline
[2][3]

Bedaquiline Rv0678 mutant MIC - [2][3]

Table 2: In Vivo Efficacy in a Murine Tuberculosis Model

Treatment Group Strain Efficacy Outcome Reference

Tbaj-876 (≥6.25

mg/kg)

Wild-type H37Rv &

Rv0678 mutant

Greater reduction in

lung CFU counts

compared to

Bedaquiline (25

mg/kg)

[2][3]

Bedaquiline (25

mg/kg)

Wild-type H37Rv &

Rv0678 mutant
- [2][3]

Tbaj-876 (6.25 and

12.5 mg/kg) +

Pretomanid +

Linezolid

Rv0678 mutant

As effective as BPaL

against wild-type

H37Rv

[2]

Bedaquiline +

Pretomanid +

Linezolid (BPaL)

Wild-type H37Rv - [2]
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Clinical Efficacy
The ongoing pan-Phase 2 clinical trial, NC-009, is evaluating the efficacy and safety of different

doses of Tbaj-876 in combination with pretomanid and linezolid (SPaL regimen) against the

standard of care (HRZE) and a bedaquiline-containing regimen (BPaL) in adults with drug-

sensitive pulmonary tuberculosis.[4][5][6][7][8] Preliminary results indicate that the 100 mg

SPaL regimen has greater activity against TB than the standard HRZE regimen, suggesting the

potential to shorten treatment duration.[4][6] The SPaL regimen also demonstrated a

comparable safety profile to the standard of care.[4][5][6]

Experimental Protocols
A detailed understanding of the methodologies is crucial for interpreting the efficacy data. The

following outlines the key experimental protocols used in the cited studies.

In Vitro Assays
F-ATP Synthase Inhibition Assay: The inhibitory activity of Tbaj-876 and its analogues on

ATP synthesis was determined using inverted membrane vesicles from Mycobacterium bovis

BCG.[1] The 50% inhibitory concentration (IC50) was calculated to quantify the potency of

the compounds in targeting the mycobacterial F-ATP synthase.[1]

Minimum Inhibitory Concentration (MIC) Determination: The MIC of Tbaj-876 and

bedaquiline against M. tuberculosis strains was determined using standard broth

microdilution methods. This assay establishes the lowest concentration of a drug that

prevents visible growth of the bacteria.

In Vivo Murine Model of Tuberculosis
Infection Model: BALB/c mice were aerosol-infected with M. tuberculosis H37Rv or an

isogenic Rv0678 loss-of-function mutant to establish a pulmonary infection.[2]

Treatment Regimens: Following infection, mice were treated with various doses of Tbaj-876
or bedaquiline, either as monotherapy or in combination with pretomanid and linezolid.[2]

Efficacy Evaluation: The primary efficacy endpoint was the bacterial load in the lungs,

measured as colony-forming units (CFU), after a defined treatment period.[2]
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Clinical Trial (NC-009)
Study Design: A multi-center, randomized, partially double-blind, pan-Phase 2 trial.[4][9]

Participants: Adults with newly diagnosed, smear-positive, pulmonary drug-sensitive

tuberculosis.[7][8]

Intervention Arms: The trial evaluates three different dose levels of Tbaj-876 in combination

with pretomanid and linezolid, compared to the standard four-drug regimen (HRZE) and a

bedaquiline, pretomanid, and linezolid regimen.[7][8]

Primary Endpoints: The study aims to determine the optimal dose of Tbaj-876 and to

compare the bactericidal activity of the different regimens over the initial 8 weeks of

treatment.[7][8]

Signaling Pathways and Workflows
The following diagrams illustrate the mechanism of action of Tbaj-876 and the workflow of the

comparative efficacy studies.
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Mechanism of Action of Diarylquinolines

Mycobacterium tuberculosis
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Caption: Mechanism of action of Tbaj-876 and bedaquiline on Mycobacterium tuberculosis F-

ATP synthase.
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Comparative Efficacy Study Workflow
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Caption: Workflow for the comparative efficacy evaluation of Tbaj-876.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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